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For researchers and scientists in Teresina, adhering to proper chemical and biomedical waste

disposal procedures is critical for ensuring laboratory safety and environmental protection.

While specific municipal or state-level procedural manuals for laboratory waste were not

publicly available, the management of such hazardous materials is governed by national

regulations. This guide provides essential safety and logistical information based on Brazilian

national standards and local resources.

Immediate Safety and Logistical Information
Emergency Contacts: In case of a chemical spill or exposure, immediately contact the local

emergency services. Ensure that your laboratory has a clearly posted emergency plan,

including contact information for the nearest hospital and the institutional safety officer.

Certified Waste Management Services: The primary logistical step for proper disposal is to

contract a certified hazardous waste management company. These companies are equipped to

handle the collection, transportation, treatment, and final disposal of chemical and biomedical

waste in compliance with regulations.
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Company Contact Information Services Offered

Sagri Ambiental

Serving Teresina, Piauí.

Contact via WhatsApp, e-mail,

or phone is available on their

website.[1][2]

Coleta e transporte de

resíduos perigosos (Collection

and transport of hazardous

waste), Gerenciamento de

Resíduos (Waste

Management), Tratamento e

disposição final de resíduos

(Treatment and final disposal

of waste).[3][4] They also

assist in creating a Plano de

Gerenciamento de Resíduos

de Serviços de Saúde

(PGRSS)[5].

SOMAR Soluções Ecológicas

Contact information, including

phone numbers and email

addresses, is available on their

website.[6]

Coleta, remoção e destino final

de resíduos (Collection,

removal, and final destination

of waste), including chemical

and health service waste

(Grupos A, B, e E).[6]

It is the responsibility of the waste generator to ensure that the contracted company is fully

licensed by the relevant environmental authorities.

Waste Classification and Segregation
Proper segregation of waste at the source is a fundamental step in safe disposal. Waste should

be classified according to Brazilian regulations, primarily ANVISA RDC No. 222/2018 and

CONAMA Resolution No. 358/2005, which categorize health service waste into the following

groups:
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Waste Group Description Examples

Group A
Infectious Waste: Potentially

contains biological agents.

Cultures, stocks of

microorganisms, waste from

patients in isolation, used

sharps.

Group B

Chemical Waste: Contains

chemicals that may present a

risk to public health or the

environment.

Reagents, solvents, expired or

unused chemicals.

Group C

Radionuclide Waste: Contains

radionuclides in quantities

exceeding the limits specified

by the National Nuclear

Energy Commission (CNEN).

Waste from radiotherapy or

nuclear medicine.

Group D

Common Waste: Does not

present a biological, chemical,

or radiological risk.

Paper, cardboard, non-

contaminated plastics.

Group E
Sharps Waste: Items that can

cause cuts or punctures.
Needles, scalpels, glass slides.

Experimental Protocols for Waste Management
General Chemical Waste Disposal Workflow:

The following diagram illustrates a typical workflow for the management of chemical waste in a

laboratory setting.
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General Chemical Waste Disposal Workflow

Waste Generation
(Laboratory Experiment)

Waste Characterization
(Identify hazards: flammable, corrosive, toxic, reactive)

Segregation
(Separate incompatible waste streams)

Containerization
(Use appropriate, labeled, sealed containers)

Temporary Storage
(Designated, secure area)

Contact Certified Waste
Management Company

(e.g., Sagri Ambiental, SOMAR)

Collection and Transportation

Treatment and Final Disposal

Click to download full resolution via product page

Caption: A step-by-step process for safely managing chemical waste from generation to final

disposal.
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Decision Tree for Waste Segregation:

This diagram provides a logical flow for segregating different types of laboratory waste.

Decision Tree for Waste Segregation

Is the waste
biologically contaminated?

Is it a sharp?

Yes

Does it contain
hazardous chemicals?

No

Group E
(Sharps Container)

Yes

Group A
(Infectious Waste)

No

Group B
(Chemical Waste)

Yes

Group D
(Common Waste)

No

Click to download full resolution via product page

Caption: A decision-making tool for the correct segregation of laboratory waste at the point of

generation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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